N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,4-difluorobenzamide

• IUPAC Name: N-(2-benzoyl-3,4-dihydro-1H-isoquinolin-7-yl)-2,4-difluorobenzamide
• InChI: InChI=1S/C23H18F2N2O2/c24-18-7-9-20(21(25)13-18)22(28)26-19-8-6-15-10-11-27(14-17(15)12-19)23(29)16-4-2-1-3-5-16/h1-9,12-13H,10-11,14H2,(H,26,28)
• InChI Key: PQNXCUWQMZTPKA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C=CC(=C2)NC(=O)C3=C(C=C(C=C3)F)F)C(=O)C4=CC=CC=C4
• Molecular Formula: C23H18F2N2O2
• Molecular Weight: 392.4 g/mol

Description

N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,4-difluorobenzamide (BDF) is a synthetic compound that has attracted significant attention in the scientific community due to its potential therapeutic applications. BDF belongs to the class of isoquinoline derivatives and has been shown to exhibit promising biological activities.

Scientific Research Applications

Thermal Fragmentation and Rearrangement

The compound has relevance in studies focusing on the thermal fragmentation and rearrangement of related N-arylbenzamide derivatives. Research has explored how such compounds undergo thermal fragmentation under nitrogen, leading to the formation of various products through a free radical mechanism involving the homolysis of NO and/or CN bonds. This process is significant for understanding the thermal stability and decomposition pathways of benzamide derivatives, which can be crucial in material science and synthetic organic chemistry (Gaber, Al-Ahmadi, & Baryyan, 2008).

Imaging Sigma-2 Receptor Status in Solid Tumors

In the realm of medicinal chemistry and pharmaceutical research, benzamide analogs, closely related to N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,4-difluorobenzamide, have been synthesized and evaluated as potential ligands for positron emission tomography (PET) imaging. These studies aim to image the sigma-2 receptor status of solid tumors, which is vital for cancer diagnosis and therapy. The research found that some fluorine-containing benzamide analogs show high tumor uptake and acceptable tumor/normal tissue ratios, making them promising candidates for PET imaging applications (Tu et al., 2007).

Synthesis of Anticancer Agents

The tetrahydroisoquinoline moiety, which is part of the chemical structure of N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,4-difluorobenzamide, has been explored for the synthesis of potential anticancer agents. Researchers have synthesized analogs maintaining this moiety with modifications to study their cytotoxicity against various cancer cell lines. Such compounds are of significant interest in the development of novel anticancer drugs due to their potent cytotoxicity and range of biological properties (Redda, Gangapuram, & Ardley, 2010).